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Abstract
Rivaroxaban, a direct Factor Xa inhibitor, is a widely prescribed anticoagulant for the

prevention and treatment of thromboembolic disorders.[1] The control of impurities in the drug

substance is a critical aspect of pharmaceutical development and manufacturing to ensure its

safety and efficacy.[2] This in-depth technical guide provides a comprehensive overview of the

spectroscopic data for Rivaroxaban EP Impurity J, a known process-related impurity. This

document will delve into the structural elucidation of Impurity J through the analysis of its mass

spectrometry, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy data.

Furthermore, detailed experimental protocols and the causality behind analytical choices are

discussed to provide a holistic understanding for researchers and drug development

professionals.
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Introduction to Rivaroxaban and the Significance of
Impurity Profiling
Rivaroxaban's complex synthesis pathway can lead to the formation of various impurities,

which can be categorized as process-related, degradation products, or synthetic by-products.

[1] Regulatory bodies like the European Pharmacopoeia (EP) and the United States

Pharmacopeia (USP) establish limits for these impurities to ensure the quality and safety of the

final drug product. Rivaroxaban EP Impurity J, also known as Rivaroxaban Pseudodimer or

Rivaroxaban Related Compound J, is a significant impurity that requires careful monitoring and

characterization.[3][4]

The chemical structure of Rivaroxaban EP Impurity J is 5-chloro-N-[[(5S)-3-[4-[(5-

chlorothiophene-2-carbonyl)-[2-[2-oxo-2-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-

oxazolidin-5-yl]methylamino]ethoxy]ethyl]amino]phenyl]-2-oxo-1,3-oxazolidin-5-

yl]methyl]thiophene-2-carboxamide, with the CAS number 1632463-24-1, a molecular formula

of C₃₈H₃₆Cl₂N₆O₁₀S₂, and a molecular weight of 871.8 g/mol .[4][5]

Structural Elucidation via Mass Spectrometry
Mass spectrometry is a cornerstone technique for the identification of impurities, providing vital

information about their molecular weight and fragmentation patterns.

Experimental Protocol: Electrospray Ionization Mass
Spectrometry (ESI-MS)

Instrumentation: A high-resolution mass spectrometer equipped with an electrospray

ionization (ESI) source.

Sample Preparation: A dilute solution of the isolated impurity is prepared in a suitable solvent

system, typically a mixture of acetonitrile and water with a small amount of formic acid to

promote ionization.

Method: The sample solution is infused into the ESI source. The analysis is performed in

positive ion mode to generate protonated molecular ions [M+H]⁺ or other adducts like

[M+Na]⁺.
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Rationale: ESI is a soft ionization technique that minimizes fragmentation, allowing for the

clear determination of the molecular ion. This is crucial for confirming the molecular weight of

the impurity.

Data Interpretation and Fragmentation Pathway
Published data indicates that the mass spectrum of Rivaroxaban Impurity J shows a molecular

ion peak at m/z 871 [M]⁺.[6] Another source reports a peak at m/z 892.8 corresponding to the

sodium adduct [M+Na]⁺.[2]

The fragmentation of Impurity J in the mass spectrometer can provide valuable structural

information. The molecule is expected to fragment at the amide and ether linkages.
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Caption: Workflow for NMR-based structural elucidation.

Functional Group Analysis by Fourier-Transform
Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional

groups present in a molecule.

Experimental Protocol: KBr Pellet Method
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Instrumentation: An FTIR spectrometer.

Sample Preparation: A small amount of the impurity is finely ground with dry potassium

bromide (KBr) and pressed into a thin pellet.

Method: The KBr pellet is placed in the sample holder of the FTIR spectrometer, and the

spectrum is recorded.

Rationale: The KBr pellet method is a common technique for analyzing solid samples,

providing a high-quality spectrum with minimal interference from the matrix.

Expected FTIR Spectral Features
Based on the structure of Rivaroxaban Impurity J, the following characteristic absorption bands

are expected in its FTIR spectrum:

Wavenumber (cm⁻¹) Functional Group Vibration

~3350 Amide N-H Stretching

~1740 Oxazolidinone C=O Stretching

~1650 Amide C=O Stretching

~1600-1400 Aromatic C=C Stretching

~1250 C-O-C Stretching

~750 C-Cl Stretching

The IR spectrum of the parent drug, Rivaroxaban, shows characteristic peaks for the N-H

stretch (~3350 cm⁻¹), the ester C=O stretch (~1733 cm⁻¹), and the amide C=O stretch (~1644

cm⁻¹). [7]The spectrum of Impurity J is expected to be broadly similar, with potential subtle

shifts due to the dimeric structure.

Conclusion
The structural elucidation of Rivaroxaban EP Impurity J is a critical step in ensuring the quality

and safety of Rivaroxaban drug products. This guide has synthesized available spectroscopic

data from mass spectrometry and ¹H NMR to provide a comprehensive profile of this impurity.
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While complete experimental details and certain spectral data (¹³C NMR, FTIR, UV-Vis) are not

fully available in the public domain, this guide provides a robust framework for its identification

and characterization based on sound scientific principles and existing literature. The

methodologies and expected spectral features outlined herein serve as a valuable resource for

analytical scientists and researchers in the pharmaceutical industry.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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